Cas no 156581-14-5 ((E)-Methyl 2-(2-(((1,3-dioxoisoindolin-2-yl)oxy)methyl)phenyl)-2-(methoxyimino)acetate)

• Product Name: (E)-Methyl 2-(2-(((1,3-dioxoisoindolin-2-yl)oxy)methyl)phenyl)-2-(methoxyimino)acetate
• CAS No: 156581-14-5
• MF: C₁₉H₁₆N₂O₆
• MW: 368.340145111084
• CID: 4774260
• PubChem ID: 18427016
• Update Time: 2025-06-13

(E)-Methyl 2-(2-(((1,3-dioxoisoindolin-2-yl)oxy)methyl)phenyl)-2-(methoxyimino)acetate Chemical and Physical Properties

Names and Identifiers

• (E)-Methyl 2-(2-(((1,3-dioxoisoindolin-2-yl)oxy)methyl)phenyl)-2-(methoxyimino)acetate
• AKOS037648757
• (E)-Methyl2-(2-(((1,3-dioxoisoindolin-2-yl)oxy)methyl)phenyl)-2-(methoxyimino)acetate
• MFCD32644545
• BS-15497
• CS-0162812
• 156581-14-5
• methyl (2E)-2-[2-[(1,3-dioxoisoindol-2-yl)oxymethyl]phenyl]-2-methoxyiminoacetate

• Inchi： 1S/C19H16N2O6/c1-25-19(24)16(20-26-2)13-8-4-3-7-12(13)11-27-21-17(22)14-9-5-6-10-15(14)18(21)23/h3-10H,11H2,1-2H3/b20-16+
• InChI Key： JWAUGXXRJKZYBD-CAPFRKAQSA-N
• SMILES： O(CC1C=CC=CC=1/C(/C(=O)OC)=N\OC)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 368.10083623g/mol
• Monoisotopic Mass: 368.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 94.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on (E)-Methyl 2-(2-(((1,3-dioxoisoindolin-2-yl)oxy)methyl)phenyl)-2-(methoxyimino)acetate

Comprehensive Overview of (E)-Methyl 2-(2-(((1,3-dioxoisoindolin-2-yl)oxy)methyl)phenyl)-2-(methoxyimino)acetate (CAS No. 156581-14-5)

(E)-Methyl 2-(2-(((1,3-dioxoisoindolin-2-yl)oxy)methyl)phenyl)-2-(methoxyimino)acetate, with the CAS number 156581-14-5, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique isoindoline and methoxyimino functional groups, is often explored for its potential applications in drug synthesis and crop protection. Researchers and industry professionals frequently search for its synthetic pathways, biological activity, and stability under various conditions, making it a subject of ongoing scientific inquiry.

The molecular structure of (E)-Methyl 2-(2-(((1,3-dioxoisoindolin-2-yl)oxy)methyl)phenyl)-2-(methoxyimino)acetate features a combination of aromatic and heterocyclic components, which contribute to its reactivity and versatility. The presence of the 1,3-dioxoisoindolin-2-yl moiety is particularly noteworthy, as it is often associated with compounds exhibiting photoluminescent properties and enzyme inhibition. This has led to investigations into its potential use in OLED materials and therapeutic agents, aligning with current trends in sustainable technology and precision medicine.

In recent years, the demand for high-purity intermediates like CAS 156581-14-5 has surged, driven by advancements in green chemistry and catalysis. Environmental concerns and regulatory pressures have prompted researchers to explore eco-friendly synthesis methods for such compounds, including microwave-assisted reactions and biocatalytic processes. These approaches not only reduce waste but also enhance yield and selectivity, addressing key challenges in industrial-scale production.

Another area of interest is the compound's potential role in agrochemical formulations. With the global push toward sustainable agriculture, there is growing scrutiny on the environmental impact of traditional pesticides. (E)-Methyl 2-(2-(((1,3-dioxoisoindolin-2-yl)oxy)methyl)phenyl)-2-(methoxyimino)acetate has been studied for its pest-resistant properties, particularly in combating fungal infections in crops. Its mechanism of action, which involves disrupting fungal cell membranes, offers a promising alternative to conventional fungicides.

From a pharmaceutical perspective, this compound's structural complexity makes it a valuable scaffold for drug discovery. Its ability to interact with biological targets, such as kinases and proteases, has sparked interest in its potential as a lead compound for treating inflammatory diseases and cancer. Recent studies have also explored its synergistic effects with other therapeutic agents, highlighting its versatility in combination therapies.

For those seeking technical data on CAS 156581-14-5, key parameters include its melting point, solubility profile, and spectroscopic characteristics. These properties are critical for optimizing its use in various applications, from formulation development to quality control. Additionally, the compound's stability under UV light and thermal degradation patterns are frequently studied to ensure its efficacy in real-world conditions.

In conclusion, (E)-Methyl 2-(2-(((1,3-dioxoisoindolin-2-yl)oxy)methyl)phenyl)-2-(methoxyimino)acetate represents a multifaceted compound with broad applicability across industries. Its unique chemical properties and diverse functional groups make it a subject of continuous research, particularly in areas aligned with sustainability and innovation. As scientific understanding evolves, so too will its potential to address some of the most pressing challenges in healthcare, agriculture, and materials science.